4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate

• CAS No.: 920803-18-5
• Molecular Formula: C12H15NO5S
• Molecular Weight: 285.32 g/mol
• IUPAC Name: [4-[(2R)-4-methyl-5-oxomorpholin-2-yl]phenyl] methanesulfonate
• InChI: InChI=1S/C12H15NO5S/c1-13-7-11(17-8-12(13)14)9-3-5-10(6-4-9)18-19(2,15)16/h3-6,11H,7-8H2,1-2H3/t11-/m0/s1
• InChI Key: FGYMFQFRINFRMG-NSHDSACASA-N
• Isomeric SMILES: CN1C[C@H](OCC1=O)C2=CC=C(C=C2)OS(=O)(=O)C
• Canonical SMILES: CN1CC(OCC1=O)C2=CC=C(C=C2)OS(=O)(=O)C

Description

4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate is an organic compound with a complex structure that includes a morpholine ring, a phenyl group, and a methanesulfonate ester.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate typically involves the reaction of 4-methyl-5-oxomorpholine with phenyl methanesulfonate under controlled conditions. The reaction is carried out in the presence of a suitable catalyst and solvent to ensure high yield and purity .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to maximize efficiency and minimize costs. The process typically includes steps such as purification and crystallization to obtain the final product in a highly pure form .

Chemical Reactions Analysis

Types of Reactions

4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate undergoes various types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen from the compound.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen from the compound.

Substitution: This reaction involves the replacement of one functional group with another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents such as potassium permanganate, reducing agents such as sodium borohydride, and various nucleophiles for substitution reactions. The reactions are typically carried out under controlled temperature and pressure conditions to ensure the desired outcome .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield a more oxidized form of the compound, while reduction may yield a more reduced form. Substitution reactions can result in the formation of various derivatives with different functional groups .

Scientific Research Applications

4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate has several scientific research applications, including:

Chemistry: It is used as a reagent in organic synthesis and as a building block for the synthesis of more complex molecules.

Biology: It is used in biochemical studies to investigate the interactions between different biomolecules.

Industry: It is used in the production of various industrial chemicals and materials.

Mechanism of Action

The mechanism of action of 4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate involves its interaction with specific molecular targets and pathways within cells. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways involved depend on the specific application and context .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to 4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl methanesulfonate include:

• 4-[(2R)-4-Methyl-5-oxomorpholin-2-yl]phenyl benzenesulfonate
• PF-06439015 methanesulfonate salt

Uniqueness

What sets this compound apart from these similar compounds is its unique combination of functional groups and its specific chemical properties. This uniqueness makes it particularly valuable for certain applications in research and industry .